Cas no 1878342-71-2 (Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy-)

• Product Name: Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy-
• CAS No: 1878342-71-2
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5285757
• Update Time: 2025-06-20

Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy-

• Inchi： 1S/C10H19BrO/c1-3-8(7-11)9-5-4-6-10(9)12-2/h8-10H,3-7H2,1-2H3
• InChI Key： RWYGJLKLMIFXJC-UHFFFAOYSA-N
• SMILES： C1(C(CBr)CC)CCCC1OC

Additional information on Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy-

Introduction to Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy- (CAS No. 1878342-71-2)

Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy- (CAS No. 1878342-71-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its cyclopentane backbone modified with a bromomethyl group at the 1-position and a methoxy group at the 2-position, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy- consists of a five-membered cyclopentane ring, which is a common motif in many biologically active compounds due to its ability to mimic the conformational flexibility of natural products. The presence of the bromomethyl substituent at the 1-position introduces a highly reactive site for further functionalization, while the methoxy group at the 2-position provides an additional handle for chemical modification. This dual functionality makes the compound particularly useful in constructing more intricate molecular architectures.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, and Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy- has emerged as a promising candidate for this purpose. Its unique structural features have been leveraged in the synthesis of various pharmacophores that exhibit potential therapeutic activity. For instance, researchers have utilized this compound as a building block in the creation of novel inhibitors targeting specific enzyme families involved in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy- is its versatility in synthetic chemistry. The bromomethyl group can be readily transformed into other functional groups such as alcohols, amines, and thiols through nucleophilic substitution reactions. This reactivity has enabled chemists to construct diverse libraries of compounds for high-throughput screening. Additionally, the methoxy group can be oxidized to an aldehyde or ketone, or reduced to an alcohol, further expanding the synthetic possibilities.

The pharmaceutical industry has been particularly interested in exploring the potential of Cyclopentane, 1-[1-(bromomethyl)propyl]-2-methoxy- as a precursor for drug candidates. Its cyclopentane core is known to be well-tolerated by biological systems and can be incorporated into molecules that require specific spatial arrangements of functional groups. This has led to several studies investigating its use in the development of small-molecule drugs that target receptors and enzymes involved in neurological disorders.

Recent advances in computational chemistry have also highlighted the importance of Cyclopentane, 1-[1-(bromomethyl)propyl)-2-methoxy- as a key intermediate in drug design. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with biological targets by adopting favorable binding conformations. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity, guiding the rational design of next-generation therapeutics.

The synthesis of Cyclopentane, 1-[1-(bromomethyl)propyl)-2-methoxy- typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by nucleophilic substitution to introduce the desired functional groups. The use of palladium-catalyzed cross-coupling reactions has also been explored to achieve more efficient and selective modifications.

In conclusion, Cyclopentane, 1-[1-(bromomethyl)propyl)-2-methoxy- (CAS No. 1878342-71-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic utility. Its role as an intermediate in drug discovery continues to be explored, with promising results indicating its potential as a building block for novel therapeutics targeting various diseases. As research in this area progresses, it is likely that new applications and derivatives will emerge, further solidifying its importance in medicinal chemistry.